1,3-dicarbonyl compounds
1,3-Dicarbonyl Compounds are a class of organic compounds containing two carbonyl groups (C=O) separated by one carbon atom. These compounds play critical roles in various chemical reactions and applications due to their unique reactivity. For instance, they can undergo condensation reactions, forming diacids or esters, which are valuable intermediates in the synthesis of polymers, pharmaceuticals, and other industrially important products. Notable examples include malononitrile and methylmalonate, which are widely used as precursors in organic chemistry.
In addition to their synthetic utility, 1,3-dicarbonyl compounds also find applications in food additives, where they serve as flavoring agents or preservatives. Their reactivity can be further manipulated through derivatization, making them versatile building blocks for complex molecule synthesis. The stability and functional group compatibility of these compounds make them indispensable tools in the organic chemist’s arsenal.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1,1,1-trifluoroheptane-2,4-dione | 33284-43-4 | C7H9F3O2 |
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3-Bromo-2-oxocyclohexanecarboxamide | 80193-04-0 | C7H10NO2Br |
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5-isopropylpyrrolidine-2,4-dione | 115084-80-5 | C7H11NO2 |
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Heptane-2,3,5-trione | 24298-59-7 | C7H10O3 |
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5-(Furan-2-yl)cyclohexane-1,3-dione | 1774-11-4 | C10H10O3 |
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4-acetylheptane-3,5-dione | 1702951-33-4 | C9H14O3 |
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1-cyclopentyl-4,4-dimethoxybutane-1,3-dione | 1339871-70-3 | C11H18O4 |
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5-(furan-3-yl)cyclohexane-1,3-dione | 14389-43-6 | C10H10O3 |
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3,5-Heptanedione,2-methyl- | 7424-53-5 | C8H14O2 |
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2-Acetyl-5,5-dimethylcyclohexane-1,3-dione | 1755-15-3 | C10H14O3 |
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